Cas no 125197-38-8 (cis-4-fluoropyrrolidin-3-amine;dihydrochloride)

• Product Name: cis-4-fluoropyrrolidin-3-amine;dihydrochloride
• CAS No: 125197-38-8
• MF: C₄H₁₁Cl₂FN₂
• MW: 177.047942399979
• CID: 103605
• PubChem ID: 154574560
• Update Time: 2025-07-20

cis-4-fluoropyrrolidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine,4-fluoro-, hydrochloride (1:2), (3R,4S)-rel-
• 3-Pyrrolidinamine,4-fluoro-,dihydrochloride,cis-(9CI)
• cis-4-fluoropyrrolidin-3-amine;dihydrochloride
• (3R,4S)-4-fluoropyrrolidin-3-amine dihydrochloride
• (3R,4S)-4-fluoropyrrolidin-3-amine 2HCl
• 125197-38-8
• D75765

• Inchi： 1S/C4H9FN2.2ClH/c5-3-1-7-2-4(3)6;;/h3-4,7H,1-2,6H2;2*1H/t3-,4+;;/m0../s1
• InChI Key： AWFXFFCLESETAV-WTIKUKJPSA-N
• SMILES： Cl.Cl.F[C@H]1CNC[C@H]1N

Computed Properties

• Exact Mass: 176.02853
• Monoisotopic Mass: 176.0283319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Additional information on cis-4-fluoropyrrolidin-3-amine;dihydrochloride

Cis-4-fluoropyrrolidin-3-amine;Dihydrochloride: A Comprehensive Overview in Modern Chemical Biology

Cis-4-fluoropyrrolidin-3-amine;Dihydrochloride is a compound of significant interest in the field of chemical biology, particularly in the development of novel pharmaceutical agents. This compound, identified by its CAS number 125197-38-8, has garnered attention due to its unique structural and functional properties. The presence of a fluorine atom at the 4-position and an amine group at the 3-position of the pyrrolidine ring imparts distinct characteristics that make it a valuable scaffold for medicinal chemistry applications.

The dihydrochloride salt form of cis-4-fluoropyrrolidin-3-amine enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies. The fluorine substituent, in particular, is known for its ability to modulate metabolic pathways and enhance binding affinity to biological targets. This has led to extensive research into its potential as a building block for drugs targeting neurological disorders, cancer, and infectious diseases.

Recent studies have highlighted the compound's role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. The pyrrolidine core of cis-4-fluoropyrrolidin-3-amine;Dihydrochloride provides a versatile framework for designing molecules that can selectively inhibit specific kinases. For instance, modifications at the 4-fluoropyrrolidine ring have been shown to improve binding to tyrosine kinases, which are implicated in cancer progression.

In addition to its applications in oncology, cis-4-fluoropyrrolidin-3-amine;Dihydrochloride has shown promise in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier has been explored in preclinical studies, suggesting its potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorine atom's electronic properties contribute to enhanced penetration through this barrier, making it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of cis-4-fluoropyrrolidin-3-amine;Dihydrochloride involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers can conduct detailed structural and functional analyses. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrrolidine ring with high precision.

One of the most compelling aspects of cis-4-fluoropyrrolidin-3-amine;Dihydrochloride is its potential for further derivatization. By introducing additional functional groups or modifying existing ones, researchers can generate a library of compounds with tailored properties. This flexibility has enabled the exploration of various biological targets beyond kinases and CNS-related disorders. For example, modifications at the amine group have been investigated for their effects on binding affinity to G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

The pharmacokinetic properties of cis-4-fluoropyrrolidin-3-amine;Dihydrochloride have been thoroughly characterized in preclinical models. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The dihydrochloride salt form has been particularly advantageous in these studies due to its improved solubility and bioavailability. This has facilitated more accurate dosing and administration in animal models, leading to more reliable extrapolation to human trials.

The safety profile of cis-4-fluoropyrrolidin-3-amine;Dihydrochloride has also been a focus of recent research. Toxicological studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies have generally shown that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects.

In conclusion, cis-4-fluoropyrrolidin-3-amine;Dihydrochloride represents a promising compound in the realm of chemical biology and drug development. Its unique structural features, synthetic accessibility, and potential for further derivatization make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological pathways continues to expand, compounds like this are likely to play an increasingly important role in addressing some of today's most challenging medical conditions.